Cas no 40961-11-3 (3-Methyl-2-(phenylamino)benzoic acid)

• Product Name: 3-Methyl-2-(phenylamino)benzoic acid
• CAS No: 40961-11-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 327258
• PubChem ID: 12262707
• Update Time: 2025-06-12

3-Methyl-2-(phenylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(phenylamino)benzoic acid
• 2-Anilino-3-methylbenzoic acid
• 3-METHYL-2-PHENYLAMINO-BENZOIC ACID
• Benzoic acid,3-methyl-2-(phenylamino)-
• 3-Methyl-2-(phenylamino)benzoicacid
• DTXSID90482977
• AKOS015964605
• 2-(Ethoxy(ethyl)amino)ethyl 9H-xanthene-9-carboxylate
• SCHEMBL3364068
• SB80474
• 40961-11-3

• Inchi： 1S/C14H13NO2/c1-10-6-5-9-12(14(16)17)13(10)15-11-7-3-2-4-8-11/h2-9,15H,1H3,(H,16,17)
• InChI Key： VUDSJNWASUESGF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Methyl-2-(phenylamino)benzoic acid

Introduction to 3-Methyl-2-(phenylamino)benzoic acid (CAS No. 40961-11-3)

3-Methyl-2-(phenylamino)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 40961-11-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoic acid core substituted with a methyl group at the 3-position and an amino phenyl group at the 2-position, has garnered attention due to its structural versatility and potential biological activities. The presence of both aromatic and heteroaromatic functionalities makes it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 3-Methyl-2-(phenylamino)benzoic acid encompasses key pharmacophoric elements that are widely recognized in medicinal chemistry. The benzoic acid moiety is a well-established pharmacological scaffold, found in numerous FDA-approved drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The introduction of a methyl group at the 3-position enhances lipophilicity, which can modulate drug absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, the amino phenyl group at the 2-position introduces basicity and potential hydrogen bonding capabilities, which are crucial for binding to biological targets.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. 3-Methyl-2-(phenylamino)benzoic acid has emerged as a promising candidate in this context due to its ability to interact with multiple biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and cancer.

One of the most compelling aspects of 3-Methyl-2-(phenylamino)benzoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its scaffold to develop novel analogs with tailored biological profiles. For example, modifications at the amino phenyl group have been explored to enhance binding affinity to specific targets such as tyrosine kinases and transcription factors. These modifications often involve substituting the amino group with more complex aryl or heteroaryl structures, which can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

The synthesis of 3-Methyl-2-(phenylamino)benzoic acid (CAS No. 40961-11-3) typically involves multi-step organic reactions that highlight the compound's synthetic accessibility. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functionalization at strategic positions. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities. Such synthetic developments are crucial for facilitating downstream applications in medicinal chemistry and materials science.

Recent studies have also explored the role of 3-Methyl-2-(phenylamino)benzoic acid in material science applications beyond pharmaceuticals. Its aromatic structure and functional groups make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable π-stacking interactions with other aromatic molecules has been exploited to create ordered molecular assemblies, which are essential for optoelectronic devices.

The biological activity of 3-Methyl-2-(phenylamino)benzoic acid has been extensively studied in vitro and in vivo. Preliminary research suggests that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzyme activities such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its potential role in modulating neurotransmitter release has been investigated, making it an attractive candidate for treating neurological disorders.

In conclusion, 3-Methyl-2-(phenylamino)benzoic acid (CAS No. 40961-11-3) represents a structurally intriguing compound with broad applications in pharmaceuticals and materials science. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to play an increasingly important role in advancing both therapeutic interventions and technological innovations.